4-(3-Methylphenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine

• IUPAC Name: 4-(3-methylphenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine
• InChI: InChI=1S/C20H21N3O3/c1-12-6-5-7-13(8-12)15-11-16(23-20(21)22-15)14-9-17(24-2)19(26-4)18(10-14)25-3/h5-11H,1-4H3,(H2,21,22,23)
• InChI Key: RXTMOLDPFWDVGT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=CC(=NC(=N2)N)C3=CC(=C(C(=C3)OC)OC)OC
• Molecular Formula: C20H21N3O3
• Molecular Weight: 351.4 g/mol

Description

4-(3-Methylphenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine (abbreviated as 4-MTP-PY) is an organic compound with a wide range of applications in scientific research. It is a heterocyclic compound composed of a pyrimidine ring and an aromatic ring, with a methyl group attached to the aromatic ring. 4-MTP-PY has been widely studied in the fields of chemistry, biology, and medicine due to its interesting and unique properties. In

Scientific Research Applications

4-(3-Methylphenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine has been used in various scientific research applications. It has been used as a fluorescent probe for the detection of metal ions in aqueous solutions. It has also been used to study the properties of organic radical anions. 4-(3-Methylphenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine has been used in the synthesis of 2,4-disubstituted pyrimidine derivatives, which have potential applications in the fields of drug discovery and medicinal chemistry. In addition, 4-(3-Methylphenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine has been used as a building block for the synthesis of various heterocyclic compounds.

Mechanism of Action

The exact mechanism of action of 4-(3-Methylphenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine is not fully understood. However, it is believed that the compound has an affinity for metal ions, which allows it to act as a fluorescent probe for the detection of metal ions in aqueous solutions. Additionally, 4-(3-Methylphenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine is believed to act as a radical scavenger, which allows it to be used in the synthesis of various heterocyclic compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(3-Methylphenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine are not well understood. However, it is believed that the compound has the potential to interact with certain proteins and enzymes in the body, which could lead to certain physiological effects. Additionally, 4-(3-Methylphenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine has been shown to have antioxidant activity, which could be beneficial in certain medical applications.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(3-Methylphenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine in laboratory experiments is its high solubility in water, which makes it easy to work with. Additionally, 4-(3-Methylphenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine is relatively stable, which makes it suitable for use in long-term experiments. However, 4-(3-Methylphenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine is relatively expensive, which can be a limitation for some laboratory experiments.

Future Directions

There are a number of potential future directions for 4-(3-Methylphenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine research. For example, further research into its biochemical and physiological effects could lead to the development of new medical applications. Additionally, further research into its structure-activity relationships could lead to the development of new synthetic methods for heterocyclic compounds. Finally, further research into its metal ion affinity could lead to the development of new fluorescent probes for the detection of metal ions.

Synthesis Methods

The synthesis of 4-(3-Methylphenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine involves a multi-step process. The first step is the synthesis of 4-methylphenyl-2-aminopyrimidine, which is done by treating 4-methylphenylhydrazine with formamide in the presence of an acid catalyst. The second step is the synthesis of 4-methylphenyl-6-methoxypyrimidin-2-amine, which is done by treating 4-methylphenyl-2-aminopyrimidine with dimethylformamide dimethylacetal in the presence of an acid catalyst. The third step is the synthesis of 4-(3-Methylphenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine, which is done by treating 4-methylphenyl-6-methoxypyrimidin-2-amine with trimethyl orthoformate in the presence of an acid catalyst.